Cas no 1804110-65-3 (2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile)

• Product Name: 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile
• CAS No: 1804110-65-3
• MF: C₁₀H₆BrF₂N₃
• MW: 286.07554769516
• CID: 4824441
• Update Time: 2025-06-25

2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile

• Inchi： 1S/C10H6BrF2N3/c11-10-15-7-5(3-4-14)1-2-6(9(12)13)8(7)16-10/h1-2,9H,3H2,(H,15,16)
• InChI Key： LYJULIODULIIQV-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(CC#N)=CC=C(C(F)F)C=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.8
• Topological Polar Surface Area: 52.5

Additional information on 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile

Introduction to 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile (CAS No. 1804110-65-3)

2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile, with the chemical identifier CAS No. 1804110-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile, particularly the presence of a bromine atom at the 2-position, a difluoromethyl group at the 7-position, and an acetonitrile moiety at the 4-position, contribute to its unique chemical properties and potential applications in drug discovery.

The benzimidazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of halogenated substituents, such as bromine and fluorine, into the benzimidazole ring enhances its bioavailability and metabolic stability, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives with enhanced pharmacological profiles. The compound 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile has emerged as a promising intermediate in the synthesis of bioactive molecules. Its bromine substituent makes it a valuable precursor for Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules. Additionally, the difluoromethyl group can improve lipophilicity and binding affinity to biological targets, while the acetonitrile group introduces a polar moiety that can enhance solubility and cell permeability.

One of the most compelling aspects of 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile is its potential application in the development of anticancer agents. Benzimidazole derivatives have shown efficacy in inhibiting kinases and other enzymes involved in tumor growth and progression. The structural modifications present in this compound may confer enhanced selectivity and potency against specific cancer cell lines. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory activity against various kinases, including those overexpressed in resistant cancers.

The acetonitrile group at the 4-position of 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile also plays a crucial role in its pharmacological behavior. Acetonitrile-containing compounds often exhibit improved pharmacokinetic properties due to their ability to interact favorably with biological membranes. This feature can lead to better drug absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development.

Furthermore, the presence of both bromine and difluoromethyl groups provides multiple handles for further chemical modification. This flexibility allows medicinal chemists to explore a wide range of analogs with tailored properties. For instance, replacing or modifying these substituents can fine-tune binding interactions with target proteins or enzymes, leading to the identification of more potent and selective drug candidates.

Recent advances in computational chemistry have also facilitated the study of 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile and its derivatives. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds. These computational approaches complement traditional experimental methods and have accelerated the discovery process significantly.

The synthesis of 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. The bromination step at the 2-position can be achieved using standard halogenation reagents under controlled conditions. Subsequent introduction of the difluoromethyl group can be accomplished through metal-catalyzed cross-coupling reactions or direct fluorination methods. Finally, the acetonitrile functionality is typically introduced via nucleophilic substitution or condensation reactions.

The growing interest in fluorinated compounds has driven research into developing efficient synthetic routes for introducing fluorine atoms into organic molecules. The difluoromethyl group is particularly valuable due to its ability to modulate drug properties such as metabolic stability and lipophilicity. 2-Bromo-7-difluoromethyl-1H-benzimidazole-4-acetonitrile serves as a versatile building block for accessing such fluorinated benzimidazoles.

In conclusion, 2-Bromo-7-difluoromethyl-1H-benzimbazole-4-acetonitrile (CAS No. 1804110-65-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents with improved pharmacological profiles. The ongoing research into this compound underscores its importance as a key intermediate in drug discovery efforts aimed at addressing various diseases.